Cas no 6250-85-7 (1H-Pyrrole-2,5-diacetic acid)
1H-Pyrrole-2,5-diacetic acid structure
Product Name:1H-Pyrrole-2,5-diacetic acid
CAS No:6250-85-7
MF:C8H9NO4
MW:183.161362409592
CID:1115021
PubChem ID:14887614
Update Time:2025-04-20
1H-Pyrrole-2,5-diacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,5-diacetic acid
- 2-[5-(carboxymethyl)-1H-pyrrol-2-yl]acetic acid
- 2,2'-(1H-Pyrrole-2,5-diyl)diacetic acid
- 6250-85-7
- DTXSID60565009
-
- Inchi: 1S/C8H9NO4/c10-7(11)3-5-1-2-6(9-5)4-8(12)13/h1-2,9H,3-4H2,(H,10,11)(H,12,13)
- InChI Key: JSMHPSSGRUZKOR-UHFFFAOYSA-N
- SMILES: OC(CC1=CC=C(CC(=O)O)N1)=O
Computed Properties
- Exact Mass: 183.05315777g/mol
- Monoisotopic Mass: 183.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 90.4Ų
1H-Pyrrole-2,5-diacetic acid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Wan Lab Chip, 2020,20, 4528-4538
6250-85-7 (1H-Pyrrole-2,5-diacetic acid) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
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